Cas no 943060-83-1 (Tert-butyl N-methyl-n-(3-methylazetidin-3-yl)carbamate)

• Product Name: Tert-butyl N-methyl-n-(3-methylazetidin-3-yl)carbamate
• CAS No: 943060-83-1
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 1983816
• Update Time: 2025-10-30

Tert-butyl N-methyl-n-(3-methylazetidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-methyl-n-(3-methylazetidin-3-yl)carbamate
• tert-butyl Methyl(3-Methylazetidin-3-yl)carbaMate
• 3-(N-Methyl-N-Boc-amino)-3-methylazetidine HCl
• 3-[N-(TERT-BUTOXYCARBONYL)METHYLAMINO]-3-METHYLAZETIDINE
• Carbamic acid,N-methyl-N-(3-methyl-3-azetidinyl)-, 1,1-dimethylethyl ester
• tert-Butyl N-(3-methylazetidin-3-yl)-N-(methyl)carbamate

• Inchi： 1S/C10H20N2O2/c1-9(2,3)14-8(13)12(5)10(4)6-11-7-10/h11H,6-7H2,1-5H3
• InChI Key： MRDWQZXOUCMQBF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)C1(C)CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on Tert-butyl N-methyl-n-(3-methylazetidin-3-yl)carbamate

Tert-butyl N-methyl-N-(3-methylazetidin-3-yl)carbamate: A Comprehensive Overview

Tert-butyl N-methyl-N-(3-methylazetidin-3-yl)carbamate, identified by the CAS number 943060-83-1, is a chemical compound that has garnered attention in various scientific and industrial applications. This compound belongs to the class of carbamates, which are widely used in agriculture, pharmaceuticals, and other sectors due to their versatile properties. The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, with additional substituents that enhance its chemical reactivity and stability.

Recent studies have highlighted the potential of tert-butyl N-methyl-N-(3-methylazetidin-3-yl)carbamate in the development of novel materials and drug delivery systems. Researchers have explored its ability to form stable complexes with metal ions, which could be exploited in catalytic processes or as components in advanced materials. Furthermore, its unique stereochemistry has been shown to influence its interactions with biological systems, making it a promising candidate for pharmacological applications.

The synthesis of CAS No. 943060-83-1 involves a multi-step process that typically begins with the preparation of the azetidine ring. This is followed by nucleophilic substitution reactions to introduce the tert-butyl and methyl groups. The optimization of reaction conditions, such as temperature and solvent selection, has been a focus of recent investigations to improve yield and purity. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the compound's structural integrity.

In terms of applications, tert-butyl N-methyl-N-(3-methylazetidin-3-yl)carbamate has shown potential in the agricultural sector as a component in pesticides and herbicides. Its ability to degrade under specific environmental conditions makes it an eco-friendly alternative to traditional chemicals. Additionally, its use in pharmaceuticals is being explored due to its potential as a prodrug or as part of drug delivery systems that enhance bioavailability.

Recent research has also delved into the toxicological profile of this compound. Studies conducted in vitro and in vivo have indicated that it exhibits low toxicity at therapeutic doses, which is crucial for its consideration in medical applications. However, further long-term studies are required to fully understand its safety profile and environmental impact.

The versatility of CAS No. 943060-83-1 lies in its ability to be modified chemically to suit specific applications. For instance, substituent variations can alter its solubility, reactivity, and stability, opening up new avenues for its use in diverse industries. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock further potential for this compound.

In conclusion, tert-butyl N-methyl-N-(3-methylazetidin-3-yl)carbamate represents a significant advancement in chemical synthesis and application development. With ongoing research focusing on its properties and uses, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.